Cas no 1008452-11-6 (2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol)

• Product Name: 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol
• CAS No: 1008452-11-6
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• MDL: MFCD04972979
• CID: 4559008
• Update Time: 2025-06-19

2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,3-TRIFLUORO-2,3-DIHYDROBENZO[1,4]-DIOXIN-5-OL
• 2,2,3-TRIFLUORO-BENZO(1,4)DIOXINE-5-OL
• 2,2,3-Trifluoro-2,3-dihydro-1,4-benzodioxin-5-ol
• 1,4-Benzodioxin-5-ol, 2,2,3-trifluoro-2,3-dihydro-
• 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol

• MDL： MFCD04972979
• Inchi： 1S/C8H5F3O3/c9-7-8(10,11)14-5-3-1-2-4(12)6(5)13-7/h1-3,7,12H
• InChI Key： BRVNUIMJAUJHTK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(O)=C2OC(F)C1(F)F

Computed Properties

• Exact Mass: 206.019079g/mol
• Monoisotopic Mass: 206.019079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.12g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol

Professional Introduction to 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol (CAS No. 1008452-11-6)

2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol, identified by its Chemical Abstracts Service (CAS) number 1008452-11-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the benzodioxin class, characterized by a fused benzene and oxygen ring system, with additional fluorine substituents that modulate its chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The synthesis of 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol involves a series of carefully orchestrated organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of fluorine atoms at the 2 and 3 positions of the dihydrobenzo[1,4]dioxin scaffold enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the context of developing novel therapeutic agents that require improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol with greater precision. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors involved in inflammatory pathways and cancer progression. The fluorine substituents are believed to play a crucial role in stabilizing the binding interactions by increasing hydrophobicity and reducing rotational freedom around the binding site.

In vitro studies have demonstrated promising results regarding the potential of CAS No. 1008452-11-6 as an anti-inflammatory agent. The compound has shown inhibitory effects on key pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory disorders. Additionally, preliminary experiments have indicated that it may exhibit chemopreventive properties by modulating signaling pathways associated with cell proliferation and apoptosis.

The structural analogs of 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol have been extensively studied to optimize its pharmacological properties. By varying the substitution patterns and functional groups within the benzodioxin core, researchers aim to enhance its selectivity and reduce potential side effects. These efforts align with the broader goal of developing targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

One of the most compelling aspects of CAS No. 1008452-11-6 is its potential application in oncology research. Preclinical studies have revealed that this compound may inhibit the growth of certain cancer cell lines by disrupting critical signaling cascades involved in tumor progression. The fluorinated dihydrobenzo[1,4]dioxin scaffold appears to interfere with both extracellular signal-regulated kinases (ERK) and janus kinases (JAK), which are frequently overactive in malignancies.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, leading to improved drug-like characteristics such as solubility, bioavailability, and metabolic stability. In the case of 2,2,3-Trifluoro-2,3-dihydrobenzo[1,4]-dioxin-5-ol, these attributes make it an attractive scaffold for developing next-generation therapeutics.

As research continues to uncover new biological functions and mechanisms underlying disease pathogenesis, compounds like CAS No. 1008452-11-6 are poised to play a pivotal role in addressing unmet medical needs. The integration of cutting-edge synthetic techniques with advanced biophysical methods will further refine our understanding of how this molecule interacts with biological systems.

The development pipeline for strong>fluorinated benzodioxins is rapidly expanding, driven by their diverse pharmacological profiles and synthetic accessibility. Researchers are exploring novel derivatives that combine the advantages of fluorine substitution with other functional groups known to enhance drug efficacy. This interdisciplinary approach underscores the importance of collaboration between organic chemists, biochemists, and clinicians in translating laboratory discoveries into clinical applications.

In conclusion, 1008452-11-6 represents a significant advancement in medicinal chemistry with potential implications for multiple therapeutic areas. Its unique structural features and promising preclinical data position it as a valuable compound for further investigation. As our understanding of molecular interactions continues to evolve, strong>trifluorodihydrobenzo[1，4]dioxins like this one will undoubtedly contribute to the development of innovative treatments for human diseases.